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Abstract
This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation, handling, and storage of a stock solution of the

small molecule inhibitor DRI-C21045 in dimethyl sulfoxide (DMSO). DRI-C21045 is a potent

and selective inhibitor of the CD40-CD40L protein-protein interaction, a critical pathway in

immune regulation.[1][2][3] Accurate preparation of stock solutions is paramount for ensuring

the reproducibility and reliability of experimental results in studies involving this compound. This

protocol outlines the necessary materials, a detailed step-by-step procedure, safety

precautions, and storage recommendations.

Introduction to DRI-C21045
DRI-C21045 is a small molecule inhibitor that specifically targets the interaction between CD40

and its ligand, CD40L (CD154).[1][2][3] This interaction is a key co-stimulatory signal essential

for T cell-dependent B cell activation, proliferation, and immunoglobulin class switching.[3] By

disrupting this pathway, DRI-C21045 has shown potential in modulating immune responses,

making it a valuable tool for research in autoimmune diseases, transplantation, and other

inflammatory conditions.[2][4][5] In cellular assays, DRI-C21045 has demonstrated low
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micromolar inhibitory activity, affecting downstream signaling events such as NF-κB activation

and B cell proliferation.[1][4][5]

Quantitative Data Summary
The following table summarizes the key quantitative information for DRI-C21045.

Property Value Reference

Molecular Weight 580.61 g/mol [5][6]

Molecular Formula C₃₂H₂₄N₂O₇S [5]

CAS Number 2101765-81-3 [5][6]

Solubility in DMSO
2 mg/mL (approximately 3.44

mM)
[5][7]

IC₅₀ (CD40-CD40L PPI) 0.17 µM [1][5]

IC₅₀ (NF-κB activation) 17.1 µM [1][5]

IC₅₀ (B cell proliferation) 4.5 µM [1][5]

Experimental Protocol: Preparation of a 10 mM DRI-
C21045 Stock Solution in DMSO
This protocol details the procedure for preparing a 10 mM stock solution of DRI-C21045 in

100% anhydrous DMSO. The principles can be adapted for other desired concentrations.

Materials and Equipment
DRI-C21045 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, sterile-filtered[8]

Analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes (P1000, P200, P20)
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Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Sterile, nuclease-free pipette tips

Vortex mixer

Water bath sonicator (recommended)

Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves

(e.g., butyl rubber or neoprene; standard nitrile gloves are not recommended for prolonged

contact with DMSO)[9]

Step-by-Step Procedure
Calculation:

Determine the mass of DRI-C21045 required to prepare the desired volume of a 10 mM

stock solution.

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 580.61 g/mol / 1000 = 5.8061 mg

Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare the balance.

Carefully weigh out the calculated mass of DRI-C21045 powder into the microcentrifuge

tube.

Adding DMSO:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the DRI-C21045 powder. For the example above, add 1

mL of DMSO.
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Dissolution:

Tightly cap the microcentrifuge tube.

Vortex the tube for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If the compound is not fully dissolved, sonicate the tube in a water bath sonicator for 5-10

minutes.[5][7] Intermittently vortex the tube during sonication.

Final Inspection and Aliquoting:

Once the DRI-C21045 is completely dissolved and the solution is clear, briefly centrifuge

the tube to collect any droplets from the cap.

To avoid repeated freeze-thaw cycles, which can lead to compound degradation and

moisture absorption, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile, clearly labeled microcentrifuge tubes.[8]

Experimental Workflow Diagram

Preparation Storage

1. Calculate Mass of
DRI-C21045 2. Weigh DRI-C21045 3. Add Anhydrous

DMSO
4. Dissolve

(Vortex/Sonicate)
5. Aliquot for

Storage Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing DRI-C21045 stock solution.

Safety Precautions and Handling
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling DRI-C21045 and DMSO.[9]

[10]
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Ventilation: Handle DMSO in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of vapors.[11][12]

DMSO Permeability: DMSO can readily penetrate the skin and can carry dissolved

substances with it.[9][13] Therefore, it is crucial to avoid direct skin contact. If contact occurs,

wash the affected area immediately and thoroughly with soap and water.[14]

Hygroscopicity of DMSO: DMSO is highly hygroscopic and will readily absorb moisture from

the air.[8] Use anhydrous DMSO and keep the container tightly sealed when not in use to

prevent compound precipitation.[8]

Disposal: Dispose of all waste materials, including empty vials and used pipette tips, in

accordance with local, state, and federal regulations for chemical waste.

Storage and Stability
Powder: Store the solid DRI-C21045 powder at -20°C for long-term storage (up to 3 years).

[5][6]

Stock Solution: Store the aliquoted DRI-C21045 stock solution in DMSO at -20°C for short to

medium-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).[1][5]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution to maintain its

stability and prevent moisture absorption.[8]

Quality Control
Visual Inspection: Before each use, visually inspect the thawed stock solution for any signs

of precipitation. If precipitates are observed, gently warm the tube and vortex or sonicate to

redissolve the compound.

Concentration Verification: For critical applications, the concentration of the stock solution

can be verified using analytical techniques such as HPLC-UV.

Negative Controls: In cellular experiments, it is essential to include a vehicle control group

treated with the same final concentration of DMSO as the experimental groups to account for

any solvent effects.
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Signaling Pathway
The following diagram illustrates the simplified signaling pathway inhibited by DRI-C21045.

Antigen Presenting Cell (APC)

T Cell

Downstream Effects

CD40

NF-κB Activation B Cell Proliferation Cytokine Production

CD40L

Interaction

DRI-C21045

Inhibits

Click to download full resolution via product page

Caption: DRI-C21045 inhibits the CD40-CD40L interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10783251/docs?utm_src=pdf-body#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251/docs?utm_src=pdf-body-img#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251/docs?utm_src=pdf-body#preparation-of-dri-c21045-stock-solution-in-dmso-an-application-note-and-protocol
https://www.benchchem.com/product/b10783251?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. Research Portal [scholarship.miami.edu]

3. Small-Molecule Inhibitors of the CD40–CD40L Costimulatory Protein-Protein Interaction -
PMC [pmc.ncbi.nlm.nih.gov]

4. What are the new molecules for CD40L inhibitors? [synapse.patsnap.com]

5. DRI-C21045 | inhibitor of the CD40-CD40L costimulatory protein-protein interaction (PPI) |
CAS# 2101765-81-3 | InvivoChem [invivochem.com]

6. DRI-C21045 - Immunomart [immunomart.com]

7. DRI-C21045 | NF-κB | TargetMol [targetmol.com]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

10. greenfield.com [greenfield.com]

11. iacuc.wsu.edu [iacuc.wsu.edu]

12. valudor.com [valudor.com]

13. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]

14. depts.washington.edu [depts.washington.edu]

To cite this document: BenchChem. [Preparation of DRI-C21045 Stock Solution in DMSO:
An Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783251/docs#preparation-of-dri-c21045-stock-
solution-in-dmso-an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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